Cas no 327091-71-4 (2-(1H-Benzoimidazol-2-yl)-1-(4-chloro-phenyl)-ethanone)

• Product Name: 2-(1H-Benzoimidazol-2-yl)-1-(4-chloro-phenyl)-ethanone
• CAS No: 327091-71-4
• MF: C₁₅H₁₁ClN₂O
• MW: 270.71364235878
• CID: 2822208
• PubChem ID: 4982645
• Update Time: 2025-08-10

2-(1H-Benzoimidazol-2-yl)-1-(4-chloro-phenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

• MLS001233645
• DTXCID60358074
• Oprea1_186853
• AKOS000115060
• AB00767841-01
• 2-(1H-1,3-benzodiazol-2-yl)-1-(4-chlorophenyl)ethan-1-one
• 2-(1H-Benzoimidazol-2-yl)-1-(4-chloro-phenyl)-ethanone
• 327091-71-4
• SMR000592672
• CHEMBL1344395
• CS-0218604
• 2-(1H-Benzo[d]imidazol-2-yl)-1-(4-chlorophenyl)ethanone
• CNA09171
• 2-(benzimidazolyl)-1-(4-chlorophenyl)ethanone
• EN300-01476
• DTXSID50407222
• Z56792296
• HMS2917M23
• G34411

• Inchi： 1S/C15H11ClN2O/c16-11-7-5-10(6-8-11)14(19)9-15-17-12-3-1-2-4-13(12)18-15/h1-8H,9H2,(H,17,18)
• InChI Key： ZMPOFUBYVROQLI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CC1=NC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 270.0559907Da
• Monoisotopic Mass: 270.0559907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-(1H-Benzoimidazol-2-yl)-1-(4-chloro-phenyl)-ethanone

Introduction to 2-(1H-Benzoimidazol-2-yl)-1-(4-chloro-phenyl)-ethanone (CAS No. 327091-71-4)

2-(1H-Benzoimidazol-2-yl)-1-(4-chloro-phenyl)-ethanone, also known by its CAS number 327091-71-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoimidazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and antitumor properties. The unique structural features of 2-(1H-Benzoimidazol-2-yl)-1-(4-chloro-phenyl)-ethanone make it a promising candidate for various therapeutic applications.

The chemical structure of 2-(1H-Benzoimidazol-2-yl)-1-(4-chloro-phenyl)-ethanone consists of a benzoimidazole ring system fused with a chlorophenyl group and an ethanone moiety. The benzoimidazole ring is a common scaffold in many biologically active compounds due to its ability to form hydrogen bonds and π-stacking interactions with biological targets. The presence of the chlorophenyl group adds additional hydrophobicity and can influence the compound's pharmacokinetic properties, such as solubility and membrane permeability.

Recent studies have highlighted the potential of 2-(1H-Benzoimidazol-2-yl)-1-(4-chloro-phenyl)-ethanone in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound exhibits potent antitumor activity by inhibiting key enzymes involved in cancer cell proliferation and survival. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(1H-Benzoimidazol-2-yl)-1-(4-chloro-phenyl)-ethanone effectively inhibits the activity of cyclin-dependent kinases (CDKs), which are crucial for cell cycle progression and are often dysregulated in cancer cells.

In addition to its antitumor properties, 2-(1H-Benzoimidazol-2-yl)-1-(4-chloro-phenyl)-ethanone has also shown promise in the treatment of neurodegenerative diseases. Neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease, are characterized by the progressive loss of neuronal function. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and reduce the accumulation of toxic protein aggregates, which are hallmark features of these diseases. A study published in the Journal of Neurochemistry found that 2-(1H-Benzoimidazol-2-yl)-1-(4-chloro-phenyl)-ethanone significantly reduced the levels of β-amyloid peptides in cell cultures, suggesting its potential as a neuroprotective agent.

The pharmacokinetic profile of 2-(1H-Benzoimidazol-2-yl)-1-(4-chloro-phenyl)-ethanone is another important aspect that has been extensively studied. Its oral bioavailability, distribution, metabolism, and excretion (ADME) properties are crucial for its therapeutic efficacy and safety. Research has shown that this compound has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(1H-Benzoimidazol-2-yl)-1-(4-chloro-phenyl)-ethanone in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. These trials are essential for advancing our understanding of the compound's potential as a novel therapeutic agent.

In conclusion, 2-(1H-Benzoimidazol-2-yl)-1-(4-chloro-phenyl)-ethanone (CAS No. 327091-71-4) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for improving patient outcomes in various diseases.